4-[(2,2-dimethylpropanoyl)amino]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H17N3O2S/c1-15(2,3)13(20)17-11-6-4-10(5-7-11)12(19)18-14-16-8-9-21-14/h4-9H,1-3H3,(H,17,20)(H,16,18,19)
• InChI Key: OKLSTUZOAJGYHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=NC=CS2
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazole derivatives, similar to the target compound, often involves multi-step synthetic procedures aiming at introducing specific functional groups that confer the molecule its unique properties. For example, compounds incorporating the thiazole moiety and various substituents have been synthesized to explore their structural and chemical behaviors, including reactions with diazo compounds leading to heterocyclic structures through 1,5-dipolar electrocyclizations or 1,3-dipolar electrocyclizations (Egli, Linden, & Heimgartner, 2007).

Molecular Structure Analysis

Investigations into the molecular structure of related thiazole compounds reveal insights into their geometric configurations, tautomeric forms, and conformational preferences. For instance, studies on 5-[(dimethylamino)methylidene]-4-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-2(5H)-one highlight the amine tautomeric form in both solid and liquid phases, emphasizing the synperiplanar arrangement favored by the [(trifluoromethyl)phenyl]amino residue (Pyrih et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving thiazole derivatives are characterized by their reactivity towards various chemical agents, resulting in diverse products. The reactions with diazo compounds, leading to the formation of heterocycles or the involvement in dipolar electrocyclizations, are notable examples of the chemical versatility of thiazole-containing compounds (Egli, Linden, & Heimgartner, 2007).

Physical Properties Analysis

The physical properties of thiazole derivatives, such as their crystalline structure and solubility, are crucial for understanding their potential applications. Detailed X-ray crystallography and spectroscopic studies provide a comprehensive understanding of the compound's structure and intermolecular interactions, as seen in research on similar compounds (Karabulut et al., 2014).

Chemical Properties Analysis

The chemical properties of thiazole derivatives are defined by their reactivity, stability, and interaction with other molecules. The study of these properties involves examining the compound's behavior in various chemical reactions, the impact of substituents on its reactivity, and its potential as a ligand in coordination chemistry (Cheruzel et al., 2011).